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Compound of Interest

Compound Name: 1,3-Cyclohexanediol

Cat. No.: B1223022 Get Quote

An In-depth Technical Guide to the Commercial Availability and Suppliers of 1,3-
Cyclohexanediol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,

suppliers, and key technical data for 1,3-Cyclohexanediol. It is designed to assist researchers,

scientists, and professionals in drug development in sourcing this important chemical

intermediate. This document includes a summary of suppliers, quantitative data, and detailed

experimental protocols for its synthesis.

Commercial Availability and Suppliers
1,3-Cyclohexanediol is readily available from a variety of chemical suppliers, typically as a

mixture of cis and trans isomers. Specific isomers are also commercially available. The

compound is an important raw material and intermediate in organic synthesis, finding

applications in the pharmaceutical, agrochemical, and dyestuff industries.[1]

Below is a summary of major suppliers and their product offerings. Please note that catalog

numbers, product specifications, and availability are subject to change and should be verified

directly with the supplier.

Table 1: Major Suppliers of 1,3-Cyclohexanediol (mixture of cis and trans isomers)
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Supplier Product Name CAS Number Purity
Catalog
Number

Thermo Scientific

Chemicals

(formerly Alfa

Aesar)

1,3-

Cyclohexanediol,

cis + trans, 98%

504-01-8
≥97.5%

(Silylated GC)

L04110,

AAA17576

Sigma-Aldrich

1,3-

Cyclohexanediol,

mixture of cis

and trans, 98%

504-01-8 98% C101109

TCI Chemicals

1,3-

Cyclohexanediol

(cis- and trans-

mixture)

504-01-8 >98.0% (GC) C0481

Santa Cruz

Biotechnology

1,3-

Cyclohexanediol,

mixture of cis

and trans

504-01-8 - sc-239103

Simson Pharma

Limited

1,3-

Cyclohexanediol
504-01-8 High Quality -

Table 2: Suppliers of Specific Isomers of 1,3-Cyclohexanediol
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Supplier
Product
Name

Isomer
CAS
Number

Purity
Catalog
Number

TCI

Chemicals

cis-1,3-

Cyclohexane

diol

cis 823-18-7 >98.0% (GC) C2322

Carbomer.co

m

cis-1,3-

Cyclohexane

diol

cis 823-18-7 - 1-01506

Lab Pro Inc.

trans-1,3-

Cyclohexane

diol

trans 5515-64-0
Min. 98.0%

(GC)
C2323-1G

Sigma-

Aldrich

trans-1,3-

Cyclohexane

diol

trans 5515-64-0 98% -

Quantitative Data
The following table summarizes key quantitative data for 1,3-Cyclohexanediol, compiled from

various supplier and literature sources.

Table 3: Physicochemical Properties of 1,3-Cyclohexanediol
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Property Value Source

Mixture of cis/trans Isomers

(CAS: 504-01-8)

Molecular Formula C₆H₁₂O₂ [2][3]

Molecular Weight 116.16 g/mol [2][3]

Appearance

Colorless to white crystals,

powder, or fused solid.[2] Can

also be a clear, slightly yellow

viscous liquid after melting.[4]

[2][4]

Boiling Point 246-247 °C (lit.) [5]

Purity Typically ≥97.5% - 98% [2][5]

Solubility Soluble in water.

cis-Isomer (CAS: 823-18-7)

Melting Point 82.0 to 87.0 °C [1]

trans-Isomer (CAS: 5515-64-0)

Melting Point 115 °C [6]

Experimental Protocols
The most common industrial synthesis of 1,3-cyclohexanediol involves the hydrogenation of

resorcinol or the reduction of 1,3-cyclohexanedione. Below are detailed experimental protocols

based on literature procedures.

Synthesis of 1,3-Cyclohexanediol via Hydrogenation of
Resorcinol
This method is widely used for the industrial production of 1,3-cyclohexanedione, which can

then be further reduced to 1,3-cyclohexanediol. A typical procedure for the initial

hydrogenation to the dione is as follows:
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Materials:

Resorcinol

Sodium hydroxide

Water

Palladium on carbon (Pd/C) catalyst (e.g., 3-5 wt% Pd) or Raney Nickel

Hydrogen gas

Hydrochloric acid

Stainless steel autoclave reactor

Procedure:

A solution of resorcinol and sodium hydroxide in water is prepared. A molar ratio of NaOH to

resorcinol of approximately 1.2:1 is often optimal for high yield of the intermediate 1,3-

cyclohexanedione.[7]

The solution and the catalyst (e.g., Pd/C or Raney Nickel) are charged into a high-pressure

autoclave.[8][9]

The autoclave is sealed and purged with nitrogen, followed by pressurizing with hydrogen

gas to the desired pressure (e.g., 0.5–4 MPa).[7]

The reaction mixture is heated to a specific temperature (e.g., 45–50 °C) and stirred

vigorously. The reaction is exothermic and may require cooling to maintain the desired

temperature.[7][9]

The reaction is monitored until the theoretical amount of hydrogen has been consumed.

After cooling and depressurizing the reactor, the catalyst is removed by filtration.

The resulting solution contains the sodium salt of 1,3-cyclohexanedione. Acidification with a

strong acid like hydrochloric acid to a pH of about 2.5 precipitates 1,3-cyclohexanedione,
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which can be isolated by filtration and drying.[8]

The isolated 1,3-cyclohexanedione can then be reduced to 1,3-cyclohexanediol using a

suitable reducing agent.

Synthesis of 1,3-Cyclohexanediol via Reduction of 1,3-
Cyclohexanedione
This protocol details the reduction of the intermediate 1,3-cyclohexanedione to the final diol

product.

Materials:

1,3-Cyclohexanedione

Sodium borohydride (NaBH₄)

Tetrahydrofuran (THF)

1 N Hydrochloric acid

Procedure:

In a reaction vessel, suspend sodium borohydride in tetrahydrofuran.

A solution of 1,3-cyclohexanedione in tetrahydrofuran is added dropwise to the sodium

borohydride suspension.[10]

The reaction mixture is heated (e.g., to 60°C) and stirred for several hours (e.g., 27 hours).

[10]

After the reaction is complete, the mixture is cooled, and 1 N hydrochloric acid is carefully

added to quench the excess sodium borohydride.[10]

The 1,3-cyclohexanediol product can then be isolated from the reaction mixture by

standard techniques such as extraction, distillation, or crystallization.[10] The yield for this

reduction can be around 75%.[10]
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Visualizations
Synthesis Pathway of 1,3-Cyclohexanediol
The following diagram illustrates a common synthetic route from resorcinol to 1,3-
cyclohexanediol.

Resorcinol

Sodium Salt of
1,3-CyclohexanedioneHydrogenation

1,3-Cyclohexanedione
Neutralization

1,3-CyclohexanediolReduction

NaOH, H₂O,
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H₂ (pressure)

HCl (acidification)

NaBH₄, THF

Click to download full resolution via product page

Caption: A typical two-step synthesis of 1,3-Cyclohexanediol from Resorcinol.

Supply Chain and Quality Control Workflow
This diagram outlines the typical workflow from raw material sourcing to the final product for

researchers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1223022?utm_src=pdf-body
https://www.benchchem.com/product/b1223022?utm_src=pdf-body
https://www.benchchem.com/product/b1223022?utm_src=pdf-body
https://www.benchchem.com/product/b1223022?utm_src=pdf-body-img
https://www.benchchem.com/product/b1223022?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223022?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Manufacturing Process

Supplier & Distribution

End User

Raw Materials
(e.g., Resorcinol)

Chemical Synthesis
(Hydrogenation/Reduction)

Purification
(Distillation/Crystallization)

In-process
Quality Control

Packaging & Labeling

Feedback

Final Quality Control
(CoA Generation)

Distribution Centers

Researcher/
Scientist

Click to download full resolution via product page

Caption: Workflow from manufacturing to researcher for 1,3-Cyclohexanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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